Cas no 918668-49-2 (1,4-Pentadien-3-one, 1,5-bis(2,6-dimethoxy-4-methylphenyl)-)

• Product Name: 1,4-Pentadien-3-one, 1,5-bis(2,6-dimethoxy-4-methylphenyl)-
• CAS No: 918668-49-2
• MF: C₂₃H₂₆O₅
• MW: 382.449547290802
• CID: 771578
• PubChem ID: 71426461
• Update Time: 2025-04-19

1,4-Pentadien-3-one, 1,5-bis(2,6-dimethoxy-4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentadien-3-one, 1,5-bis(2,6-dimethoxy-4-methylphenyl)-
• 1,5-bis(2,6-dimethoxy-4-methylphenyl)penta-1,4-dien-3-one
• 918668-49-2
• DTXSID20845218

• Inchi： 1S/C23H26O5/c1-15-11-20(25-3)18(21(12-15)26-4)9-7-17(24)8-10-19-22(27-5)13-16(2)14-23(19)28-6/h7-14H,1-6H3
• InChI Key： LRQWPVGSOKXIKJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=C(C=1C=CC(C=CC1C(=CC(C)=CC=1OC)OC)=O)OC

Computed Properties

• Exact Mass: 382.17802393g/mol
• Monoisotopic Mass: 382.17802393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 4.7
• Topological Polar Surface Area: 54Ų